Cas no 4363-94-4 (6-Methoxyquinoline-4-carbaldehyde)

• Product Name: 6-Methoxyquinoline-4-carbaldehyde
• CAS No: 4363-94-4
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD06824393
• CID: 330595
• PubChem ID: 219312
• Update Time: 2025-06-11

6-Methoxyquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methoxyquinoline-4-carbaldehyde
• 4-Quinolinecarboxaldehyde,6-methoxy-
• 6-methoxy-4-Quinolinecarboxaldehyde
• 6-Methoxy-chinolin-4-carbaldehyd
• 6-methoxy-quinoline-4-carbaldehyde
• NSC 449
• Quininaldehyde
• 6-Methoxyquinoline-4-carboxaldehyde
• NSC449
• PDGKZDPIWAKVLH-UHFFFAOYSA-N
• 6-Methoxy-4-quinolinecarbaldehyde
• 6-METHOXY-3-FORMYLQUINOLINE
• FCH835957
• AB30483
• OR307868
• AX8159744
• 4
• Z4757
• ST24029809
• FT-
• SCHEMBL590873
• 4363-94-4
• CS-0043043
• MFCD06824393
• FT-0717399
• DS-2524
• 4-QUINOLINECARBOXALDEHYDE, 6-METHOXY-
• A872663
• CHEMBL2008611
• NSC-449
• AKOS006282089
• DTXSID90277027
• DB-078294
• DB-013290

• MDL： MFCD06824393
• Inchi： 1S/C11H9NO2/c1-14-9-2-3-11-10(6-9)8(7-13)4-5-12-11/h2-7H,1H3
• InChI Key： PDGKZDPIWAKVLH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=1)=C(C=O)C=CN=2

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.6

Experimental Properties

• Density: 1.227±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 160 ºC
• Boiling Point: 353.7°C at 760 mmHg
• Flash Point: 167.7°C
• Refractive Index: 1.65
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),
• PSA: 39.19000
• LogP: 2.05590

6-Methoxyquinoline-4-carbaldehyde Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 6-Methoxyquinoline-4-carbaldehyde

6-Methoxyquinoline-4-carbaldehyde (CAS No. 4363-94-4): A Comprehensive Overview

6-Methoxyquinoline-4-carbaldehyde (CAS No. 4363-94-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in drug discovery and development.

The molecular formula of 6-Methoxyquinoline-4-carbaldehyde is C₁₀H₉NO₂, and it has a molecular weight of 175.18 g/mol. The compound is a white to off-white crystalline solid with a melting point ranging from 105 to 107°C. Its solubility in water is limited, but it is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

In the realm of medicinal chemistry, 6-Methoxyquinoline-4-carbaldehyde has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its potential as an inhibitor of various enzymes and receptors, making it a valuable starting point for the design of more potent and selective drugs. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 6-Methoxyquinoline-4-carbaldehyde exhibit significant inhibitory activity against the enzyme monoamine oxidase (MAO), which is implicated in several neurological disorders such as Parkinson's disease and depression.

Beyond its enzymatic inhibition properties, 6-Methoxyquinoline-4-carbaldehyde has also been explored for its anti-inflammatory and antioxidant activities. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound can effectively reduce inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, its antioxidant properties were confirmed through assays measuring its ability to scavenge free radicals and protect cells from oxidative stress.

The synthetic versatility of 6-Methoxyquinoline-4-carbaldehyde has also made it an attractive intermediate in the synthesis of more complex molecules. Chemists have developed various synthetic routes to produce this compound efficiently and on a larger scale. One notable method involves the condensation of 6-methoxyquinoline with formyl chloride in the presence of a base such as triethylamine. This reaction yields high yields of pure 6-Methoxyquinoline-4-carbaldehyde, making it readily available for further chemical modifications.

In the context of pharmaceutical research, 6-Methoxyquinoline-4-carbaldehyde has been used as a building block for the synthesis of novel antitumor agents. A study published in the European Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The researchers attributed this activity to the ability of these derivatives to induce apoptosis and disrupt cellular signaling pathways involved in cancer progression.

The safety profile of 6-Methoxyquinoline-4-carbaldehyde is another important aspect that has been investigated. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal toxicity observed in animal models. However, as with any new chemical entity, thorough safety assessments are necessary before advancing to clinical trials.

In conclusion, 6-Methoxyquinoline-4-carbaldehyde (CAS No. 4363-94-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.